Cas no 22918-03-2 (4-Chloro-2-iodopyridine)

• Product Name: 4-Chloro-2-iodopyridine
• CAS No: 22918-03-2
• MF: C₅H₃ClIN
• MW: 239.441492319107
• MDL: MFCD12913885
• CID: 1036179
• Update Time: 2025-05-19

4-Chloro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodopyridine
• 2-iodo-4-pyridyl chloride
• AK112901
• 4-chloro-2-iodo-pyridine
• 2-Iodo-4-chloropyridine
• GGGYBMCVKQXJBU-UHFFFAOYSA-N
• 1450AB
• FCH1378444
• AX8219351

• MDL： MFCD12913885
• Inchi： 1S/C5H3ClIN/c6-4-1-2-8-5(7)3-4/h1-3H
• InChI Key： GGGYBMCVKQXJBU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Topological Polar Surface Area: 12.9

4-Chloro-2-iodopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Chloro-2-iodopyridine

4-Chloro-2-Iodopyridine (CAS No. 22918-03-2): A Comprehensive Overview

4-Chloro-2-iodopyridine, identified by the CAS registry number 22918-03-2, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with chlorine and iodine atoms at positions 4 and 2 respectively, has garnered attention due to its unique electronic properties and reactivity. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further underscored its importance in modern chemical science.

The molecular structure of 4-chloro-2-iodopyridine is defined by a six-membered aromatic ring with one nitrogen atom at position 1, chlorine at position 4, and iodine at position 2. This substitution pattern imparts distinct electronic characteristics, making it a valuable substrate for various organic transformations. The presence of both halogens introduces steric and electronic effects that influence the compound's reactivity in nucleophilic aromatic substitution reactions, a key area of interest in organic synthesis.

Recent studies have highlighted the role of 4-chloro-2-iodopyridine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its potential as a building block for constructing functional materials with tailored electronic properties. For instance, the compound has been utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its halogen atoms serve as effective ligands for metal ions.

In the field of medicinal chemistry, 4-chloro-2-iodopyridine has been employed as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura cross-coupling, facilitates the construction of complex molecular architectures with potential pharmacological activity. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening avenues for drug discovery.

The synthesis of 4-chloro-2-iodopyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Traditional methods often rely on Friedel-Crafts halogenation or directed metallation strategies, although modern approaches leverage more efficient catalytic systems to enhance reaction outcomes.

In terms of physical properties, 4-chloro-2-iodopyridine is a crystalline solid with a melting point around 180°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it amenable to various laboratory techniques, including chromatographic separations and spectroscopic analyses.

The application of CAS No. 22918-03-2 extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and green chemistry. Its use as a precursor in the fabrication of nanoparticles and its compatibility with sustainable synthetic protocols have positioned it as a key compound in environmentally friendly chemical processes.

In conclusion, 4-chloro-2-iodopyridine (CAS No. 22918-03-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic techniques and material science, ensure its continued relevance in both academic research and industrial applications.